N-(4-methoxyphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5O2S/c1-14-3-5-15(6-4-14)21-24-23-18-11-12-20(25-26(18)21)29-13-19(27)22-16-7-9-17(28-2)10-8-16/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key: AVIDWNKKUNUINH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

“N-(4-methoxyphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide” is a complex organic compound. It is a member of acetamides and an aromatic ether. It is functionally related to a p-anisidine and a paracetamol.

Synthesis Analysis

The synthesis of triazole derivatives has been studied extensively. Various methods have been developed to synthesize triazole derivatives, including chemical and enzymatic methods. Chemical methods involve the formation of cyclic structures by the reaction of alkyl halides with azides.

Molecular Structure Analysis

The molecular structure of this compound is complex and involves several functional groups. The compound contains a 1,2,4-triazole ring, which is a five-membered ring containing two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Triazole derivatives have demonstrated various biological activities. Most triazole derivatives have demonstrated anti-inflammatory, anti-cancer, anti-bacterial, and anti-fungal activities. The ability of these compounds to modulate various biological processes has made them attractive for pharmaceutical development.

Scientific Research Applications

Anticancer Activity

The compound and its analogs have shown potential in cancer research. Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs of [1,2,4] triazolo[3,4-a] phthalazines, demonstrating inhibition activity against the HCT 116 cancer cell line. These compounds showed promising anticancer properties with IC50 values ranging from 70 to 90 µg mL-1 (Kumar et al., 2019).

Antimicrobial Properties

The analogs of this compound have also been explored for antimicrobial activities. Shamroukh and Ali (2008) described the synthesis of novel 3-S-substituted-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazine derivatives showing promising antiviral activity against hepatitis-A virus (HAV) (Shamroukh & Ali, 2008).

Synthesis and Structural Analysis

The synthesis and structural analysis of related compounds have been a significant focus. Sallam et al. (2021) synthesized and analyzed 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, contributing to the understanding of these compounds' molecular structures and interactions (Sallam et al., 2021).

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential applications in pharmaceutical development. The low cost and wide availability of triazoles have made them attractive for drug development.